Dibupyrone
Dibupyrone
Brand Name:
Vulcanchem
CAS No.:
1046-17-9
VCID:
VC0094837
InChI:
InChI=1S/C16H23N3O4S.Na/c1-12(2)10-18(11-24(21,22)23)15-13(3)17(4)19(16(15)20)14-8-6-5-7-9-14;/h5-9,12H,10-11H2,1-4H3,(H,21,22,23);/q;+1/p-1
SMILES:
CC1=C(C(=O)N(N1C)C2=CC=CC=C2)N(CC(C)C)CS(=O)(=O)[O-].[Na+]
Molecular Formula:
C16H22N3NaO4S
Molecular Weight:
375.4 g/mol
Dibupyrone
CAS No.: 1046-17-9
Main Products
VCID: VC0094837
Molecular Formula: C16H22N3NaO4S
Molecular Weight: 375.4 g/mol
| CAS No. | 1046-17-9 |
|---|---|
| Product Name | Dibupyrone |
| Molecular Formula | C16H22N3NaO4S |
| Molecular Weight | 375.4 g/mol |
| IUPAC Name | sodium;[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-(2-methylpropyl)amino]methanesulfonate |
| Standard InChI | InChI=1S/C16H23N3O4S.Na/c1-12(2)10-18(11-24(21,22)23)15-13(3)17(4)19(16(15)20)14-8-6-5-7-9-14;/h5-9,12H,10-11H2,1-4H3,(H,21,22,23);/q;+1/p-1 |
| Standard InChIKey | CGTMEHPODKVIII-UHFFFAOYSA-M |
| Isomeric SMILES | CC1=C(C(=O)N(N1C)C2=CC=CC=C2)N(CC(C)C)CS(=O)(=O)[O-].[Na+] |
| SMILES | CC1=C(C(=O)N(N1C)C2=CC=CC=C2)N(CC(C)C)CS(=O)(=O)[O-].[Na+] |
| Canonical SMILES | CC1=C(C(=O)N(N1C)C2=CC=CC=C2)N(CC(C)C)CS(=O)(=O)[O-].[Na+] |
| PubChem Compound | 23663456 |
| Last Modified | Nov 11 2021 |
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